Cas no 1105213-83-9 (N-(3-chloro-2-methylphenyl)-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide)

• Product Name: N-(3-chloro-2-methylphenyl)-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide
• CAS No: 1105213-83-9
• MF: C₁₇H₁₄ClN₃O₃
• MW: 343.764362812042
• CID: 6293787
• PubChem ID: 44071971
• Update Time: 2025-06-13

N-(3-chloro-2-methylphenyl)-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide
• F5505-0055
• VU0645606-1
• 1105213-83-9
• SR-01000922903
• AKOS024511542
• N-(3-chloro-2-methylphenyl)-2-((4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)oxy)acetamide
• N-(3-chloro-2-methylphenyl)-2-(4-oxopyrido[1,2-a]pyrimidin-2-yl)oxyacetamide
• SR-01000922903-1

• Inchi： 1S/C17H14ClN3O3/c1-11-12(18)5-4-6-13(11)19-15(22)10-24-16-9-17(23)21-8-3-2-7-14(21)20-16/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： IKDUXHSZLOJCAV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(COC1=CC(N2C=CC=CC2=N1)=O)=O

Computed Properties

• Exact Mass: 343.0723690g/mol
• Monoisotopic Mass: 343.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-(3-chloro-2-methylphenyl)-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide

Comprehensive Overview of N-(3-chloro-2-methylphenyl)-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide (CAS No. 1105213-83-9)

N-(3-chloro-2-methylphenyl)-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide (CAS No. 1105213-83-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrido[1,2-a]pyrimidin core, is often explored for its potential biological activities. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel applications in drug discovery and crop protection.

The molecular structure of N-(3-chloro-2-methylphenyl)-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide features a chloro-methylphenyl moiety and a pyrido-pyrimidinone scaffold, making it a versatile intermediate in synthetic chemistry. Its CAS No. 1105213-83-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Recent studies highlight its potential as a kinase inhibitor, a topic of high interest in oncology and inflammation research.

In the context of green chemistry, the synthesis of N-(3-chloro-2-methylphenyl)-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide has been optimized to reduce environmental impact. This aligns with the growing demand for sustainable synthetic methods, a hot topic among chemists and regulatory bodies. The compound’s bioavailability and metabolic stability are also under investigation, addressing common queries in pharmacokinetics.

The agrochemical industry has shown interest in CAS No. 1105213-83-9 due to its potential herbicidal and fungicidal properties. With increasing global focus on food security and crop yield optimization, such compounds are critical in developing next-generation pesticides. Patent analyses reveal that derivatives of this compound are being tested for their efficacy against resistant plant pathogens.

From a computational chemistry perspective, N-(3-chloro-2-methylphenyl)-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide is a subject of molecular docking studies. These studies aim to predict its interactions with biological targets, a methodology frequently searched by students and professionals in cheminformatics. The compound’s logP and polar surface area are key parameters discussed in these simulations.

Quality control of CAS No. 1105213-83-9 involves advanced analytical techniques such as HPLC and LC-MS, ensuring purity for research applications. This is particularly relevant to laboratories seeking high-purity reference standards. The compound’s spectroscopic data (e.g., NMR, IR) is often documented in supplier catalogs, addressing a common need among synthetic chemists.

In summary, N-(3-chloro-2-methylphenyl)-2-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}oxy)acetamide (CAS No. 1105213-83-9) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its continued study promises to address pressing challenges in drug development and sustainable agriculture, making it a compound of enduring scientific value.